Cas no 3483-18-9 (3-(2-methylphenyl)-1,2,3-oxadiazol-3-ium-5-olate)

• Product Name: 3-(2-methylphenyl)-1,2,3-oxadiazol-3-ium-5-olate
• CAS No: 3483-18-9
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 1466627
• PubChem ID: 198876
• Update Time: 2025-04-20

3-(2-methylphenyl)-1,2,3-oxadiazol-3-ium-5-olate Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-1,2,3-oxadiazol-3-ium-5-olate
• 3-(2-methylphenyl)oxadiazol-3-ium-5-olate
• 1,2,3-Oxadiazolium, 5-hydroxy-3-(2-methylphenyl)-, inner salt (9CI)
• Sydnone, 3-o-tolyl-
• 3-(o-Tolyl)sydnone
• 3483-18-9
• 1,2,3-Oxadiazolium, 5-hydroxy-3-(2-methylphenyl)-, inner salt
• N-(o-Tolyl)-sydnon
• N-tolylsydnon
• 3-(2-Methylphenyl)sydnone
• BRN 3672322
• AKOS024327453
• DTXSID40188371
• Sydnone, 3-(2-methylphenyl)-

• Inchi： 1S/C9H8N2O2/c1-7-4-2-3-5-8(7)11-6-9(12)13-10-11/h2-6H,1H3
• InChI Key： BPBGWPOHEYHTJC-UHFFFAOYSA-N
• SMILES： O1C(=C[N+](C2C=CC=CC=2C)=N1)[O-]

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53
• XLogP3: 3.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 52.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes